Cas no 52112-66-0 (2-Amino-6-bromobenzoxazole)

2-Amino-6-bromobenzoxazole is a brominated benzoxazole derivative featuring both amino and bromo functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure allows for further functionalization, particularly in cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. The compound exhibits stability under standard conditions and is compatible with a range of reaction conditions, including palladium-catalyzed transformations. Its high purity and well-defined reactivity profile make it suitable for applications in medicinal chemistry, agrochemical development, and material science. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups enhances its utility in designing tailored molecular architectures.
2-Amino-6-bromobenzoxazole structure
2-Amino-6-bromobenzoxazole structure
Product Name:2-Amino-6-bromobenzoxazole
CAS No:52112-66-0
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD01664214
CID:367651
PubChem ID:40235
Update Time:2025-10-28

2-Amino-6-bromobenzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-bromobenzoxazole
    • 6-bromobenzo[d]oxazol-2-amine
    • 2-Benzoxazolamine,6-bromo-
    • 6-bromo-1,3-benzoxazol-2-amine
    • 6-bromobenzo[d]oxazole
    • 2-Benzoxazolamine,6-bromo
    • 6-Brom-benzoxazol-2-ylamin
    • 6-bromo-2-Benzoxazolamine
    • 6-bromo-benzooxazol-2-ylamine
    • 6-bromo-benzoxazol-2-ylamine
    • BENZOXAZOLE,2-AMINO-6-BROMO
    • Benzoxazole,2-amino-6-bromo- (7CI)
    • NSC 26185
    • 6-BROMOBENZOXAZOLE
    • A15614
    • FS-3694
    • BRN 0127765
    • UNII-V824KCW5W2
    • AKOS015915524
    • SMR001548549
    • MB01972
    • 52112-66-0
    • SCHEMBL7893733
    • NSC-26185
    • HMS3089J03
    • V824KCW5W2
    • 6-bromobenzo[d]oxazol-2-amine;2-Amino-6-bromobenzoxazole
    • 2-Benzoxazolamine, 6-bromo-
    • BENZOXAZOLE, 2-AMINO-6-BROMO-
    • 6-bromo-2-aminobenzoxazole
    • APUYIVHTTCCVMF-UHFFFAOYSA-N
    • J-507979
    • MFCD01664214
    • EN300-317163
    • DTXSID40200123
    • CS-W006120
    • SY017659
    • NSC26185
    • FT-0647642
    • 4-27-00-04822 (Beilstein Handbook Reference)
    • MLS002639098
    • CHEMBL2139833
    • Z1269173847
    • MDL： MFCD01664214
    • Inchi： 1S/C7H5BrN2O/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H2,9,10)
    • InChI Key： APUYIVHTTCCVMF-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)OC(N)=N2

Computed Properties

  • Exact Mass: 211.95900
  • Monoisotopic Mass: 211.958525
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.804±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 340.4℃ at 760 mmHg
  • Flash Point: 159.7℃
  • Refractive Index: 1.6500 (estimate)
  • Solubility: Very slightly soluble (0.53 g/l) (25 º C),
  • PSA: 52.05000
  • LogP: 2.75370
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Amino-6-bromobenzoxazole Security Information

2-Amino-6-bromobenzoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-6-bromobenzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB439156-250 mg
2-Amino-6-bromobenzoxazole; .
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250MG
 €111.70 2023-07-18
abcr
AB439156-1 g
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 €193.60 2023-07-18

2-Amino-6-bromobenzoxazole Production Method

2-Amino-6-bromobenzoxazole Related Literature

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